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Compound of Interest

Compound Name: Ethyl 3-ethylbenzoate

Cat. No.: B1644939

Technical Guide: A Review of Ethyl Benzoate
Derivatives

Introduction

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of ethyl benzoate derivatives, with a primary focus on Ethyl 3-methylbenzoate. The
request for information on "Ethyl 3-ethylbenzoate" did not yield specific results in available
chemical databases. It is possible that this is a rare compound or a misnomer for a more
common isomer. This guide will therefore detail the known characteristics of the closely related
and commercially available compound, Ethyl 3-methylbenzoate. For comparative purposes,
information on the parent compound, Ethyl benzoate, is also included. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Structure and Identification

The core structure of these compounds consists of a benzene ring attached to an ethyl ester
group. In the case of Ethyl 3-methylbenzoate, a methyl group is substituted at the third position
of the benzene ring.

Ethyl 3-methylbenzoate

o Systematic Name: Ethyl 3-methylbenzoate
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Common Name: Ethyl m-toluate

CAS Number: 120-33-2[1][2][3]

Molecular Formula: C10H1202[1][2]

Molecular Weight: 164.20 g/mol [1][4]
Chemical Structure Diagram

Caption: Chemical structure of Ethyl 3-methylbenzoate.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of Ethyl 3-
methylbenzoate and Ethyl benzoate for comparative analysis.

Table 1: Physical Properties of Ethyl Benzoate Derivatives

Property Ethyl 3-methylbenzoate Ethyl benzoate
Appearance Colorless liquid[2] Colorless liquid[5]
Boiling Point 234 °C @ 760 mmHg[1] 211-213 °C[5]
Density 1.03 g/cm3 at 25 °CJ[2] 1.050 g/cm3[5]
Refractive Index 1.506 @ 20 °CJ[1] 1.504 @ 20 °C
Flash Point 101 °C (closed cup)[2] 88 °C (closed cup)

] ] Almost insoluble in water;
N Insoluble in water; soluble in o ) )
Solubility icohol[1] miscible with most organic
alcoho
solvents[5]

Table 2: Chemical Identifiers and Molecular Properties
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Identifier Ethyl 3-methylbenzoate Ethyl benzoate

CAS Number 120-33-2[1][2][3] 93-89-0

Molecular Formula C10H1202[1][2] CoH1002[5]

Molecular Weight 164.20 g/mol [1] 150.17 g/mol

SMILES CCOC(=0O)clccec(cl)C CCOC(=0O)clcccccl

InChiKey WSJINYOVBJISOQST- MTZQAGJIQAFMTAQ-
UHFFFAOYSA-N UHFFFAOYSA-N

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Ethyl 3-ethylbenzoate is
not available, the synthesis of structurally similar benzoate esters is well-established. The
following section outlines a general and a specific laboratory-scale synthesis method for Ethyl
benzoate, which can be adapted for other alkylated benzoic acids.

General Synthesis: Fischer Esterification

The most common method for preparing ethyl benzoate and its derivatives is the Fischer
esterification of the corresponding benzoic acid with ethanol in the presence of a strong acid
catalyst, such as sulfuric acid or hydrochloric acid.[6]

Reaction Workflow Diagram
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i

Product:

Ethyl 3-methylbenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 3-methylbenzoate.
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Detailed Laboratory Protocol for Ethyl Benzoate
Synthesis

This protocol provides a more detailed procedure for the synthesis of Ethyl benzoate, which
can serve as a template for the synthesis of its derivatives.

Materials:

Benzoic acid

95% Ethanol

Concentrated Sulfuric Acid

Diethyl ether

Anhydrous calcium chloride

Aqueous sodium bicarbonate solution

Procedure:[7]

Reaction Setup: In a round-bottom flask, combine 20 mL of benzoic acid and 23 mL of 95%
ethanol.

o Catalyst Addition: Slowly add 4.2 mL of concentrated sulfuric acid to the mixture while gently
shaking the flask. Add a few boiling chips.

¢ Reflux: Connect the flask to a reflux condenser and heat the mixture for 3 hours.

o Extraction: After cooling, the resulting ethyl benzoate is extracted with two 30 mL portions of
diethyl ether.

e Drying: The combined ether extracts are dried over anhydrous calcium chloride.

 Purification: The ether is removed by distillation on a water bath, and the crude ethyl
benzoate is then purified by vacuum distillation.
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Safety Precautions:

Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

o Diethyl ether is highly flammable and forms explosive peroxides. Ensure there are no open
flames or spark sources.

Applications and Further Research

Ethyl benzoate and its derivatives are primarily used as fragrance and flavoring agents.[6][8]
Ethyl benzoate itself has a pleasant fruity and sweet odor.[5][9] The addition of an alkyl group,
such as the methyl group in Ethyl 3-methylbenzoate, can modulate these organoleptic
properties.

For researchers in drug development, these ester compounds can serve as starting materials
or intermediates in the synthesis of more complex molecules. The ester functional group is
readily transformed into other functionalities, making it a versatile handle in organic synthesis.

Further research could focus on the synthesis and characterization of less common derivatives
like "Ethyl 3-ethylbenzoate" to explore their unique properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. ["'Ethyl 3-ethylbenzoate" chemical structure and CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1644939#ethyl-3-ethylbenzoate-chemical-structure-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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